Cas no 2171876-88-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
- EN300-1534335
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
- 2171876-88-1
-
- Inchi: 1S/C26H28F2N2O5/c1-2-7-16(12-23(31)30-13-22(24(32)33)26(27,28)15-30)29-25(34)35-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,2,7,12-15H2,1H3,(H,29,34)(H,32,33)
- InChI Key: SFZIOEZKPKOBSY-UHFFFAOYSA-N
- SMILES: FC1(CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F
Computed Properties
- Exact Mass: 486.19662832g/mol
- Monoisotopic Mass: 486.19662832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1534335-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1534335-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1534335-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid |
2171876-88-1 | 100mg |
$2963.0 | 2023-09-26 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
Research Brief on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS: 2171876-88-1)
In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS: 2171876-88-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoropyrrolidine moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current applications and potential future directions.
The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid makes it a valuable building block in peptide chemistry. Recent studies have highlighted its role in facilitating the synthesis of modified peptides with enhanced stability and bioactivity. The incorporation of the difluoropyrrolidine ring, in particular, has been shown to improve metabolic stability and resistance to enzymatic degradation, making it an attractive candidate for the development of peptide-based therapeutics. Furthermore, the Fmoc group serves as a versatile protecting group, enabling efficient solid-phase peptide synthesis (SPPS) and subsequent deprotection under mild conditions.
One of the most notable applications of this compound is in the design of protease inhibitors. Researchers have demonstrated that the difluoropyrrolidine scaffold can mimic transition-state analogs, thereby inhibiting key proteases involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of inhibitors targeting SARS-CoV-2 main protease (Mpro), showcasing its potential in antiviral drug discovery. The study underscored the importance of the difluoropyrrolidine motif in enhancing binding affinity and selectivity.
Beyond its applications in peptide synthesis and protease inhibition, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid has also been explored in the context of targeted drug delivery. Its ability to conjugate with various bioactive molecules while maintaining stability under physiological conditions has made it a promising candidate for the development of prodrugs and antibody-drug conjugates (ADCs). Recent preclinical studies have shown that derivatives of this compound can effectively deliver cytotoxic payloads to cancer cells, minimizing off-target effects and improving therapeutic efficacy.
Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively investigating novel synthetic routes to improve yield and purity, as well as exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. The ongoing research efforts are expected to further elucidate the full scope of its applications and pave the way for its translation into clinical settings.
In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid represents a versatile and promising tool in chemical biology and medicinal chemistry. Its unique structural features and broad applicability make it a valuable asset in drug discovery and development. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.
2171876-88-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)